Cas no 176718-54-0 (2-Amino-5-bromo-3-methoxybenzonitrile)

• Product Name: 2-Amino-5-bromo-3-methoxybenzonitrile
• CAS No: 176718-54-0
• MF: C₈H₇BrN₂O
• MW: 227.057980775833
• MDL: MFCD22570412
• CID: 4937733
• PubChem ID: 10846901
• Update Time: 2026-02-27

2-Amino-5-bromo-3-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-bromo-3-methoxybenzonitrile
• LTAUXXMHNXMZJB-UHFFFAOYSA-N
• MFCD22570412
• SCHEMBL2658509
• 176718-54-0
• CS-0161447
• DB-392591
• BS-53355
• 2-Amino-5-bromo-3-methoxybenzonitrile

• MDL： MFCD22570412
• Inchi： 1S/C8H7BrN2O/c1-12-7-3-6(9)2-5(4-10)8(7)11/h2-3H,11H2,1H3
• InChI Key： LTAUXXMHNXMZJB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C(=C(C=1)OC)N

Computed Properties

• Exact Mass: 225.97418 g/mol
• Monoisotopic Mass: 225.97418 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 59
• Molecular Weight: 227.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers